Cas no 1238230-19-7 (3,5-Dichloro-2-(trifluoromethyl)pyrazine)

• Product Name: 3,5-Dichloro-2-(trifluoromethyl)pyrazine
• CAS No: 1238230-19-7
• MF: C₅HCl₂F₃N₂
• MW: 216.976049184799
• CID: 5463599
• PubChem ID: 46847209
• Update Time: 2025-06-09

3,5-Dichloro-2-(trifluoromethyl)pyrazine Chemical and Physical Properties

Names and Identifiers

• 3,5-dichloro-2-(trifluoromethyl)pyrazine
• Z3243547505
• Pyrazine, 3,5-dichloro-2-(trifluoromethyl)-
• 3,5-Dichloro-2-(trifluoromethyl)pyrazine

• Inchi： 1S/C5HCl2F3N2/c6-2-1-11-3(4(7)12-2)5(8,9)10/h1H
• InChI Key： QCACSMMTRREPJM-UHFFFAOYSA-N
• SMILES： ClC1C(C(F)(F)F)=NC=C(N=1)Cl

Computed Properties

• Exact Mass: 215.9468879 g/mol
• Monoisotopic Mass: 215.9468879 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 216.97
• XLogP3: 2.6
• Topological Polar Surface Area: 25.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines

Additional information on 3,5-Dichloro-2-(trifluoromethyl)pyrazine

3,5-Dichloro-2-(trifluoromethyl)pyrazine (CAS No. 1238230-19-7): An Overview of a Versatile Heterocyclic Compound

3,5-Dichloro-2-(trifluoromethyl)pyrazine (CAS No. 1238230-19-7) is a heterocyclic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its pyrazine core, which is substituted with two chlorine atoms at the 3 and 5 positions and a trifluoromethyl group at the 2 position. The combination of these substituents imparts distinct physical and chemical properties that make it a valuable building block in synthetic chemistry.

The pyrazine ring is a six-membered aromatic heterocycle containing two nitrogen atoms. This structure confers high thermal stability and resistance to oxidation, making it an attractive scaffold for the development of novel compounds. The presence of chlorine atoms at the 3 and 5 positions enhances the compound's reactivity and selectivity in various chemical reactions, while the trifluoromethyl group at the 2 position introduces additional electronic effects that can influence the compound's biological activity and physical properties.

In the pharmaceutical industry, 3,5-Dichloro-2-(trifluoromethyl)pyrazine has shown promise as a key intermediate in the synthesis of several drug candidates. Its unique substituents make it an ideal starting material for the preparation of compounds with diverse biological activities. For instance, recent studies have demonstrated that derivatives of this compound exhibit potent anti-inflammatory and anti-cancer properties. One notable example is the development of a novel pyrazine-based inhibitor that targets specific enzymes involved in cancer cell proliferation. This inhibitor has shown promising results in preclinical studies, highlighting the potential of 3,5-Dichloro-2-(trifluoromethyl)pyrazine as a lead compound for further drug discovery efforts.

In addition to its pharmaceutical applications, 3,5-Dichloro-2-(trifluoromethyl)pyrazine has also found use in agrochemical research. The compound's ability to form stable complexes with various metal ions makes it a valuable ligand in the synthesis of metal-based pesticides and herbicides. These complexes can enhance the efficacy and selectivity of agrochemicals, reducing their environmental impact while maintaining or improving their performance. Recent studies have explored the use of 3,5-Dichloro-2-(trifluoromethyl)pyrazine-based complexes as fungicides and insecticides, with promising results in both laboratory and field trials.

The material science applications of 3,5-Dichloro-2-(trifluoromethyl)pyrazine are equally diverse. Its high thermal stability and electronic properties make it an attractive candidate for the development of functional materials such as polymers, coatings, and electronic devices. For example, researchers have synthesized polymers incorporating this compound as a monomer unit, resulting in materials with enhanced mechanical strength and thermal resistance. These polymers have potential applications in aerospace, automotive, and electronics industries.

The synthesis of 3,5-Dichloro-2-(trifluoromethyl)pyrazine typically involves multi-step processes that can be optimized for large-scale production. One common approach involves the reaction of 2-chloro-4-trifluoromethyl-pyridine with an appropriate chlorinating agent followed by cyclization to form the pyrazine ring. Advances in catalytic methods have significantly improved the yield and purity of this compound, making it more accessible for industrial applications.

In conclusion, 3,5-Dichloro-2-(trifluoromethyl)pyrazine (CAS No. 1238230-19-7) is a versatile heterocyclic compound with a wide range of applications in pharmaceuticals, agrochemicals, and materials science. Its unique chemical structure and properties make it an attractive building block for the development of novel compounds with diverse functionalities. Ongoing research continues to uncover new applications and improve synthetic methods for this important compound.